Cas no 501368-69-0 (2H-1,2,3-Triazole-4,5-dicarboxylic acid, 2-methyl-, dimethyl ester)

2H-1,2,3-Triazole-4,5-dicarboxylic acid, 2-methyl-, dimethyl ester structure
501368-69-0 structure
Product name:2H-1,2,3-Triazole-4,5-dicarboxylic acid, 2-methyl-, dimethyl ester
CAS No:501368-69-0
MF:C7H9N3O4
MW:199.16406
CID:1560583
PubChem ID:11041749

2H-1,2,3-Triazole-4,5-dicarboxylic acid, 2-methyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2H-1,2,3-Triazole-4,5-dicarboxylic acid, 2-methyl-, dimethyl ester
    • 2-methyl-2H-1,2,3-triazole-4,5-dicarboxylic acid dimethylester
    • 501368-69-0
    • 2-Methyl-2H-1,2,3-triazole-4,5-dicarboxylic acid dimethylester, 95%
    • SCHEMBL1930028
    • WIYTZWPDCJNFRB-UHFFFAOYSA-N
    • Dimethyl 2-methyltriazole-4,5-dicarboxylate
    • AKOS040824852
    • dimethyl 2-methyl-2H-1,2,3-triazole-4,5-dicarboxylate
    • Inchi: InChI=1S/C7H9N3O4/c1-10-8-4(6(11)13-2)5(9-10)7(12)14-3/h1-3H3
    • InChI Key: WIYTZWPDCJNFRB-UHFFFAOYSA-N
    • SMILES: CN1N=C(C(=N1)C(=O)OC)C(=O)OC

Computed Properties

  • Exact Mass: 199.05937
  • Monoisotopic Mass: 199.05930578g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 83.3Ų

Experimental Properties

  • PSA: 83.31

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Amadis Chemical Company Limited
(CAS:501368-69-0)2H-1,2,3-Triazole-4,5-dicarboxylic acid, 2-methyl-, dimethyl ester
A965528
Purity:99%
Quantity:1g
Price ($):283.0